Cas no 1414860-36-8 (4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane)

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane structure
1414860-36-8 structure
Product Name:4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane
CAS No:1414860-36-8
Molecular Formula:C12H17NO4S
Molecular Weight:271.33268237114
MDL:MFCD28383857
CID:4597486
PubChem ID:112756594

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane Properties

Names and Identifiers

    • 3-Oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate
    • 3-Oxa-6-aza-bicyclo[3.1.1]heptane tosylate
    • 3-oxa-6-azabicyclo[3.1.1]heptane; 4-methylbenzene-1-sulfonic acid
    • 4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane
    • 3-oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzene-1-sulfonic acid
    • 3-Oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzenesulfonate (1:1)
    • SB33365
    • 3-Oxa-6-azabicyclo[3.1.1]heptane tosylate
    • A904960
    • Z2037273333
    • 3-Oxa-
    • 3-oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzene-1-sulfonic acid
    • 3-Oxa-6-aza-bicyclo[3.1.1]heptane 4-methylbenzenesulfonic acid
    • 3-Oxa-6-azabicyclo[3.1.1]heptane 4-Methylbenzene-1-sulfonic Acid;
    • 1414860-36-8
    • AS-43538
    • SY200008
    • SCHEMBL22551757
    • 3-oxa-6-azabicyclo[3.1.1]heptane;4-methylbenzene-1-sulfonicacid
    • MFCD28383857
    • EN300-204855
    • AKOS025392020
    • MDL： MFCD28383857
    • InChIKey： LNDVYWDVZUQJSB-UHFFFAOYSA-N
    • Inchi： 1S/C7H8O3S.C5H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-2-7-3-5(1)6-4/h2-5H,1H3,(H,8,9,10);4-6H,1-3H2
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CC2CC(C1)N2

Computed Properties

  • Exact Mass: 271.08782920g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 271.08782920g/mol
  • Heavy Atom Count: 18
  • Complexity: 283
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 84

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01B9WX-50mg
3-oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzene-1-sulfonic acid
 1414860-36-8 97%
50mg
 $90.00 2025-03-19
A2B Chem LLC
AW04881-50mg
3-oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzene-1-sulfonic acid
 1414860-36-8 97%
50mg
 $92.00 2024-04-20
Aaron
AR01BA59-50mg
3-oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzene-1-sulfonic acid
 1414860-36-8 97%
50mg
 $127.00
abcr
AB490162-50mg
3-Oxa-6-azabicyclo[3.1.1]heptane 4-methylbenzenesulfonate; .
 1414860-36-8
50mg
 €300.40
Ambeed
A478113-50mg
3-Oxa-6-azabicyclo[3.1.1]heptane; 4-methylbenzene-1-sulfonic acid
 1414860-36-8 97%
50mg
 $125.0 2025-02-24
Chemenu
CM503033-50mg
3-oxa-6-azabicyclo[3.1.1]heptane;4-methylbenzene-1-sulfonicacid
 1414860-36-8 97%
50mg
 $113 2023-02-02
Enamine
EN300-204855-0.05g
3-oxa-6-azabicyclo[3.1.1]heptane, 4-methylbenzene-1-sulfonic acid
 1414860-36-8 95%
0.05g
 $195.0 2023-09-16
eNovation Chemicals LLC
D969233-100mg
3-Oxa-6-aza-bicyclo[3.1.1]heptane tosylate
 1414860-36-8 97%
100mg
 $280 2022-06-09
TRC
O990670-2.5mg
3-Oxa-6-aza-bicyclo[3.1.1]heptane tosylate
 1414860-36-8
2.5mg
 65.00
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02558-1g
3-Oxa-6-aza-bicyclo[3.1.1]heptane tosylate
 1414860-36-8 95%
1g
 $1800 2023-09-07

4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1414860-36-8)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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Amadis Chemical Company Limited
(CAS:1414860-36-8)4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane
A904960
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price($):179.0/274.0/681.0